Cas no 2228580-87-6 (tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate
• CAS No: 2228580-87-6
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5927375
• PubChem ID: 165649010
• Update Time: 2025-06-12

tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate
• 2228580-87-6
• EN300-1888332
• tert-butyl N-[3-amino-2-methyl-2-(oxan-4-yl)propyl]carbamate

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(17)16-10-14(4,9-15)11-5-7-18-8-6-11/h11H,5-10,15H2,1-4H3,(H,16,17)
• InChI Key： WCQUIYDWJGDWOD-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate (CAS No. 2228580-87-6)

Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate, with the chemical formula C₁₁H₂₁NO₃, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2228580-87-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group, an amino group, and an oxan ring in its molecular structure contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further research and utilization.

The synthesis of Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The introduction of the oxan ring, a five-membered heterocyclic ether, into the molecular framework enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. This structural feature has been extensively studied in recent years, particularly in the context of developing novel drug candidates that can effectively interact with biological targets.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate is no exception and has been explored for its potential in various therapeutic areas. One of the most promising applications of this compound is in the field of anti-inflammatory drugs. Studies have shown that carbamate derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The structural features of Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate make it a suitable candidate for further investigation in this area.

The role of computational chemistry in understanding the behavior of Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into the compound's interactions with biological targets. These studies have not only helped in optimizing its structure for better efficacy but also in predicting potential side effects. The integration of computational chemistry with experimental techniques has been instrumental in accelerating the drug discovery process.

Another area where Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yl)propylcarbamate shows promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Research has indicated that carbamate derivatives can interact with neurotransmitter receptors, potentially leading to novel therapeutic strategies. The oxan ring present in the molecule enhances its ability to penetrate neural tissues, making it a promising candidate for further exploration.

The pharmacokinetic properties of Tert-butyl N-3-amino-2-methyl-2-(oxan-4-yloxy)propylcarbamate are also subjects of intense study. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies have shown that this compound exhibits favorable pharmacokinetic properties, including good solubility and moderate bioavailability. These characteristics make it a suitable candidate for oral administration, which would enhance patient compliance.

In conclusion, Tert-butyl N--amino--methyl--m--(oxan--4--yloxy)propylcarbamate (CAS No. 2228580--87--6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like Tert-butyl N--amino--methyl--m--(oxan--4--yloxy)propylcarbamate are likely to play a crucial role in the development of novel therapeutics that address unmet medical needs.